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Compound of Interest

Compound Name: Z-Tyr(tbu)-onb
CAS No.: 16879-89-3
Cat. No.: B1426285

Get Quote

. J

Part 1: Strategic Overview & Chemical Logic
The Reagent: Z-Tyr(tBu)-ONB

e Chemical Name: Z-O-tert-Butyl-L-tyrosine 4-nitrobenzyl ester[1]
e CAS: 16879-89-3[1]

¢ Function: Provides a pre-formed "Caged C-Terminus" for solution-phase peptide elongation.

[1]
+ Orthogonality Challenge:
o Z (Benzyloxycarbonyl): N-terminal protection.[2] Usually removed by Hydrogenolysis (

) or strong acid (HBr/AcOH).

o tBu (tert-butyl): Side-chain protection.[1][2][3][4] Removed by Trifluoroacetic Acid (TFA).[3]

o ONB (o-nitrobenzyl): C-terminal Photocage.[1] Cleaved by UV light (
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).[1] Warning: Nitro groups are reduced to amines by
, destroying the cage.

o Conclusion: Standard Hydrogenolysis cannot be used to remove the Z-group without
destroying the ONB cage. Therefore, Acidolytic Cleavage (HBr/AcOH) is the required
deprotection strategy, necessitating a specific workflow described below.

The "Caged C-Terminus" Application

This protocol is specifically for synthesizing peptides where the C-terminal Tyrosine acts as the
photoswitch.[1]

o State A (Dark): Peptide-Tyr-ONB (Biologically Inactive due to blocked C-terminus).[1]

o State B (UV Irradiated): Peptide-Tyr-OH (Biologically Active).[1]

Part 2: Experimental Protocols
Protocol A: Preparation of the C-Terminal Core (H-Tyr-
ONB)

Rationale: The commercial starting material Z-Tyr(tBu)-ONB is fully protected. To begin
peptide coupling, the N-terminal Z-group must be removed. Since

destroys the ONB group, we use HBr. Note that HBr will also remove the acid-labile tBu group,
yielding the free phenol. This is acceptable for solution-phase synthesis if coupling conditions
are controlled.[1]

Materials:

Z-Tyr(tBu)-ONB (1.0 eq)[1]

HBr (33% in Acetic Acid)[1]

Diethyl Ether (cold)[1]

Methanol/Water[1]
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Step-by-Step:

e Dissolution: Dissolve Z-Tyr(tBu)-ONB (
) in
of glacial acetic acid.

o Deprotection: Add

of
HBr in Acetic Acid. Stir at room temperature for 30-45 minutes.

o Mechanism:[1][5] Acidolysis cleaves the Z-carbamate to the amine hydrobromide and
cleaves the tBu ether to the phenol. The ONB ester remains intact (electron-deficient
nitrobenzyl esters are relatively acid-stable).

» Precipitation: Pour the reaction mixture into

of cold diethyl ether. The product, H-Tyr-ONB
HBr, will precipitate.[1]

« |solation: Filter the precipitate, wash extensively with cold ether to remove benzyl bromide
byproducts, and dry under vacuum.

» Validation: Verify by ESI-MS. Expected mass:

(for Tyr-ONB free base).[1]

Protocol B: Stepwise Solution Phase Elongation (Boc
Strategy)

Rationale: Since the C-terminus is an ester (ONB), we use the Boc/TFA strategy for chain
elongation. We avoid Fmoc/Piperidine because secondary amines (piperidine) can sometimes
cause premature cleavage or transesterification of sensitive esters, although ONB is generally
base-stable.[1] Boc chemistry is preferred here to maintain orthogonality with the final photo-
step.[1]
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Materials:

H-Tyr-ONB
HBr (from Protocol A)[1]

Boc-Amino Acid-OSu (Hydroxysuccinimide ester) or Boc-AA-OH/EDC/HOBt[1]

Triethylamine (TEA) or Diisopropylethylamine (DIPEA)[1]

DMF (anhydrous)[1]
Step-by-Step:
e Neutralization: Dissolve H-Tyr-ONB

HBr (

) in DMF (

). Add TEA (

, carefully titrated) to neutralize the HBr salt.

o Critical: Do not use excess base. High pH can promote O-acylation of the free Tyrosine
phenol.

e Coupling: Add Boc-Xaa-OSu (

).[1] Stir at room temperature for 4-12 hours.

o Note: Active esters (OSu) react preferentially with the primary amine over the phenolic
hydroxyl.

o Workup:
o Dilute with Ethyl Acetate.
o Wash with

Citric Acid (removes unreacted amine).
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o Wash with

(removes unreacted acid/OSu).[1]

o Wash with Brine, Dry over

, Concentrate.

e N-Terminal Deprotection (TFA):
o Dissolve the intermediate (Boc-Xaa-Tyr-ONB) in

TFA/DCM (

).[1]

o Stir for 30 minutes. (Removes Boc; ONB is stable).
o Evaporate TFA/DCM. Co-evaporate with toluene to remove traces of TFA.
o Repeat: Repeat Steps 1-4 until the full sequence is assembled.

e Final Product: H-Peptide-Tyr-ONB.

Protocol C: Photolysis (Uncaging)

Materials:
e UV Lamp (

, €.9., Mercury arc or LED)

e Quartz cuvette or glass vial (borosilicate filters some UV, quartz is best)
e Solvent: PBS (pH 7.4) or Methanol/Water[1]
Step-by-Step:

e Dissolve the caged peptide in the buffer (
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¢ Irradiate at

for 10-30 minutes.

e Mechanism: The o-nitrobenzyl group undergoes a Norrish Type Il reaction, releasing the free
C-terminal carboxylate and a nitroso-benzaldehyde byproduct.[1]

e Analysis: Monitor by HPLC. The shift in retention time (loss of hydrophobic ONB group)

confirms uncaging.

Part 3: Visualization & Data[1]
Orthogonality & Strategy Map

This diagram illustrates the chemical logic required to navigate the protecting groups of Z-
Tyr(tBu)-ONB.
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Starting Material:
Z-Tyr(tBu)-ONB

Route A: Hydrogenolysis (H2/Pd) Route B: Acidolysis (HBr/AcOH)

: . Removes Z & tBu
-Avoid
: eaves ONB Intact
\
FAILURE:
Nitro reduced to Amine
Cage Destroyed

Intermediate:
H-Tyr-ONB (Free Phenol)

Solution Phase Coupling :

(Boc-AA-OSu + Base) |

Final Caged Peptide:
H-Peptide-Tyr-ONB

UV Light (365 nm)

Active Peptide:
H-Peptide-Tyr-OH

Click to download full resolution via product page

Caption: Chemical workflow for Z-Tyr(tBu)-ONB showing the necessity of Acidolysis (HBr) over
Hydrogenolysis to preserve the photocage.

Comparison of Caging Reagents
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Use this table to confirm you are using the correct reagent for your specific "Caged Peptide"

needs.
Z-Tyr(tBu)-ONB (This Fmoc-Tyr(ONB)-OH
Feature .
Protocol) (Alternative)
Caging Position C-Terminus (Carboxyl) Side-Chain (Phenol)
Synthesis Type Solution Phase (Boc/HBr) Solid Phase (Fmoc/SPPS)
Caged C-term binding motifs Caged Phosphorylation sites,

Primary Application ] . o
(e.g., RGD, Kinase Inhibitors) Receptor binding

Deprotection 1 HBr/AcOH (Removes Z) Piperidine (Removes Fmoc)
] TFA (Removes Resin/Side-
Deprotection 2 TFA (Removes Boc) )
chains)
Photolysis Product Free Carboxylic Acid Free Phenol

Part 4: References

» Original Synthesis of ONB-Caged Peptides: Tatsu, Y., et al. (1996).[1] "Solid-phase synthesis
of caged peptides using tyrosine modified with a photocleavable protecting group."[1][6]
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o Chemical Properties of Z-Tyr(tBu)-ONB: ChemicalBook Product Database, CAS 16879-89-
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e Boc/Benzyl Strategy in Solution: Bodanszky, M. (1993). Principles of Peptide Synthesis.
Springer-Verlag.[1] (Standard text for HBr/AcOH deprotection protocols).

e Photocleavable Linkers: Rothman, D. M., et al. (2005). "Caged phosphopeptides." Journal of
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o 0o-Nitrobenzyl Chemistry: Klan, P., et al. (2013).[1] "Photoremovable Protecting Groups in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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